Cas no 129819-41-6 (ethyl 1-(bromodifluoromethyl)-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 1-(bromodifluoromethyl)-1H-pyrazole-4-carboxylate
• CAS No: 129819-41-6
• MF: C₇H₇BrF₂N₂O₂
• MW: 269.043487787247
• MDL: MFCD30188186
• CID: 5686655
• PubChem ID: 14616552
• Update Time: 2023-09-17

ethyl 1-(bromodifluoromethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-22039505
• 129819-41-6
• ethyl 1-(bromodifluoromethyl)-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 1-(bromodifluoromethyl)-, ethyl ester

• MDL： MFCD30188186
• Inchi： 1S/C7H7BrF2N2O2/c1-2-14-6(13)5-3-11-12(4-5)7(8,9)10/h3-4H,2H2,1H3
• InChI Key： XUQOXEZYVCHMLM-UHFFFAOYSA-N
• SMILES： BrC(N1C=C(C(=O)OCC)C=N1)(F)F

Computed Properties

• Exact Mass: 267.96590g/mol
• Monoisotopic Mass: 267.96590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.69±0.1 g/cm3(Predicted)
• Boiling Point: 103-109 °C(Press: 13 Torr)
• pka: -2.86±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives